Cas no 1934414-10-4 (6-bromo-1,3oxazolo4,5-cpyridine)

• Product Name: 6-bromo-1,3oxazolo4,5-cpyridine
• CAS No: 1934414-10-4
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• CID: 5192280
• PubChem ID: 130626572
• Update Time: 2025-07-14

6-bromo-1,3oxazolo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• Oxazolo[4,5-c]pyridine, 6-bromo-
• 6-bromo-1,3oxazolo4,5-cpyridine

• Inchi： 1S/C6H3BrN2O/c7-6-1-5-4(2-8-6)9-3-10-5/h1-3H
• InChI Key： NRVONKKJQCLWTN-UHFFFAOYSA-N
• SMILES： C1=NC(Br)=CC2OC=NC1=2

Additional information on 6-bromo-1,3oxazolo4,5-cpyridine

Professional Introduction to 6-bromo-1,3-oxazo[4,5-c]pyridine (CAS No. 1934414-10-4)

6-bromo-1,3-oxazo[4,5-c]pyridine, with the CAS number 1934414-10-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of oxazolopyridines, which are known for their diverse biological activities and potential applications in drug development. The presence of a bromine substituent at the 6-position enhances its utility as a key intermediate in synthetic chemistry, enabling further functionalization and derivatization for the creation of novel bioactive molecules.

The structure of 6-bromo-1,3-oxazo[4,5-c]pyridine consists of a fused oxazole and pyridine ring system, which is a motif that has been extensively studied for its pharmacological properties. The oxazole ring contributes to the compound's ability to interact with biological targets, while the pyridine moiety provides additional opportunities for molecular recognition and binding. This dual functionality makes it an attractive scaffold for designing molecules with specific therapeutic effects.

In recent years, there has been a surge in research focused on developing new heterocyclic compounds with potential therapeutic applications. Among these, oxazolopyridines have emerged as a promising class of scaffolds due to their structural versatility and biological activity. Studies have demonstrated that oxazolopyridines can exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The brominated derivative 6-bromo-1,3-oxazo[4,5-c]pyridine is particularly interesting because the bromine atom can serve as a handle for further chemical modifications, allowing researchers to tailor the compound's properties for specific applications.

One of the most compelling aspects of 6-bromo-1,3-oxazo[4,5-c]pyridine is its role as a precursor in the synthesis of more complex molecules. The bromine substituent at the 6-position can undergo various reactions such as Suzuki-Miyaura cross-coupling, Buchwald-Hartwig amination, and nucleophilic substitution, enabling the introduction of diverse functional groups. These reactions are crucial in medicinal chemistry for generating libraries of compounds that can be screened for biological activity. The ability to easily modify the structure of 6-bromo-1,3-oxazo[4,5-c]pyridine makes it an invaluable tool for drug discovery efforts.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in many drugs on the market. For instance, several FDA-approved medications contain oxazolopyridine moieties in their structures. This underscores the importance of developing new derivatives like 6-bromo-1,3-oxazo[4,5-c]pyridine that can serve as building blocks for future therapeutics. Researchers are continuously exploring new synthetic routes and methodologies to optimize the production of these compounds, ensuring that they are readily available for further development.

In addition to its synthetic utility, 6-bromo-1,3-oxazo[4,5-c]pyridine has been investigated for its potential biological activity. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For example, it has been shown to interact with targets related to inflammation and cancer progression. While more extensive research is needed to fully elucidate its pharmacological profile, these findings highlight its promise as a lead compound or intermediate in drug development.

The synthesis of 6-bromo-1,3-oxazo[4,5-c]pyridine typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the formation of the oxazole ring followed by its fusion with a pyridine moiety. The introduction of the bromine substituent is usually achieved through electrophilic aromatic substitution or metal-mediated halogenation reactions. These synthetic strategies have been refined over time to improve yield and purity, making it feasible to produce sufficient quantities of the compound for research purposes.

The importance of high-quality intermediates like 6-bromo-1,3-oxazo[4,5-c]pyridine cannot be overstated in pharmaceutical research. The availability of well-characterized starting materials ensures that researchers can focus on downstream applications without being hindered by issues related to impurities or synthetic challenges. As such，CAS No. 1934414-10-4 represents a valuable asset in any medicinal chemistry laboratory aiming to develop novel therapeutic agents.

In conclusion，6-bromo-1，3-oxazo[4，5-c]pyridine (CAS No．1934414—10—4) is a versatile heterocyclic compound with significant potential in pharmaceutical research．Its unique structural features make it an excellent candidate for further derivatization，while its existing biological activity suggests possible therapeutic applications．As our understanding of heterocyclic chemistry continues to grow，compounds like this will undoubtedly play an increasingly important role in drug discovery and development efforts worldwide．